Cas no 1552163-93-5 (Methyl 2-ethylpiperidine-4-carboxylate)

• Product Name: Methyl 2-ethylpiperidine-4-carboxylate
• CAS No: 1552163-93-5
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5695853
• PubChem ID: 83914552
• Update Time: 2025-07-02

Methyl 2-ethylpiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL15592032
• EN300-1477612
• METHYL 2-ETHYLPIPERIDINE-4-CARBOXYLATE
• 1552163-93-5
• METHYL2-ETHYLPIPERIDINE-4-CARBOXYLATE
• 4-Piperidinecarboxylic acid, 2-ethyl-, methyl ester
• Methyl 2-ethylpiperidine-4-carboxylate

• Inchi： 1S/C9H17NO2/c1-3-8-6-7(4-5-10-8)9(11)12-2/h7-8,10H,3-6H2,1-2H3
• InChI Key： BZDINTHCKDKBSS-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCNC(CC)C1)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 0.963±0.06 g/cm3(Predicted)
• Boiling Point: 226.4±33.0 °C(Predicted)
• pka: 9.95±0.10(Predicted)

Additional information on Methyl 2-ethylpiperidine-4-carboxylate

Recent Advances in the Study of Methyl 2-ethylpiperidine-4-carboxylate (CAS: 1552163-93-5) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound Methyl 2-ethylpiperidine-4-carboxylate (CAS: 1552163-93-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its piperidine core and ester functionality, serves as a crucial intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in modulating enzyme activity, receptor binding, and as a scaffold for novel therapeutic agents.

One of the key areas of research involving Methyl 2-ethylpiperidine-4-carboxylate is its role in the development of central nervous system (CNS) therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. The study revealed that derivatives of this compound exhibited enhanced binding affinity to GABA-A receptors, suggesting potential applications in the treatment of anxiety disorders and epilepsy. The structural flexibility of the piperidine ring allows for fine-tuning of pharmacological properties, making it a valuable scaffold for CNS drug design.

In addition to its CNS applications, Methyl 2-ethylpiperidine-4-carboxylate has shown promise in antimicrobial research. A recent publication in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel quinolone derivatives using this compound as a building block. These derivatives exhibited potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study emphasized the importance of the ethyl and ester substituents in enhancing membrane permeability and target engagement, which are critical factors in overcoming antibiotic resistance.

Another significant advancement involves the use of Methyl 2-ethylpiperidine-4-carboxylate in the development of protease inhibitors. Research conducted at a leading pharmaceutical institute and published in ACS Chemical Biology in 2024 highlighted its utility in designing inhibitors for SARS-CoV-2 main protease (Mpro). The compound's ability to adopt multiple conformations enabled researchers to optimize interactions with the protease active site, resulting in inhibitors with improved potency and selectivity. This work underscores the compound's potential in addressing emerging viral threats.

From a synthetic chemistry perspective, recent innovations have focused on improving the efficiency of Methyl 2-ethylpiperidine-4-carboxylate production. A 2023 study in Organic Process Research & Development described a novel catalytic asymmetric synthesis route that significantly increased yield and enantiomeric purity. This advancement is particularly important for pharmaceutical applications where stereochemical purity is crucial for drug efficacy and safety. The new methodology employs chiral catalysts to control the stereochemistry at the 2-position of the piperidine ring, addressing previous challenges in racemic mixtures.

Looking forward, the diverse applications of Methyl 2-ethylpiperidine-4-carboxylate continue to expand. Current research directions include its incorporation into metal-organic frameworks (MOFs) for drug delivery systems and its use in developing small molecule probes for studying cellular signaling pathways. The compound's unique combination of structural features and synthetic accessibility positions it as a valuable tool in both academic research and industrial drug development. As these studies progress, we anticipate seeing more clinical candidates derived from this versatile scaffold entering preclinical and clinical evaluation stages.